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Compound of Interest

Compound Name: Metol

Cat. No.: B052040

A-Z-Guide-to-Metol-55-55-0

An In-depth Technical Guide on Metol (CAS Number: 55-55-0)

This guide provides a comprehensive overview of Metol, a chemical compound with the CAS
number 55-55-0. It is intended for researchers, scientists, and drug development professionals,
offering detailed information on its properties, synthesis, applications, and safety.

Chemical Identification and Properties

Metol is the sulfate salt of N-methylaminophenol, with the chemical formula (C7H10NO)2S0a.[1]
It is also known by various synonyms, including 4-(Methylamino)phenol hemisulfate salt, N-
Methyl-p-aminophenol sulfate, and Elon.[1][2][3] It appears as a white to faintly beige
crystalline powder.[4][5][6]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 55-55-0[1]

EC Number 200-237-1

IUPAC Name bis(4-(methylamino)phenol);sulfuric acid[2]

Molecular Formula

C14H20N206S[2][3][5][ 7]

SMILES

CNC1=CC=C(C=C1)0.CNC1=CC=C(C=C1)0.
OS(=0)(=0)0[2]

InChl Key

ZVNPWFOVUDMGRP-UHFFFAOYSA-N[1]

Table 2: Physical and Chemical Properties

Property Value

Molar Mass 344.38 g/mol [1][8]

Melting Point 260 °C (decomposes)[1][9]

Solubility ?oluble in. water (50 mg/mL) and ethanol;
insoluble in ether.[10]

Appearance White to faintly beige crystalline powder.[4][5][6]

pH 3.5-4.5 (50 g/L at 20°C)[6]

Flash Point 257 °C (closed cup)[10]

Autoignition Temperature

531 °C[2]

Synthesis and Reaction Mechanisms

Metol can be synthesized through several methods, with the most common routes involving the

modification of p-aminophenol or hydroquinone.

Key Synthesis Pathways:
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» Methylation of p-Aminophenol: This is a common laboratory and industrial method where p-
aminophenol is reacted with a methylating agent, such as methyl sulfate, in an aqueous
solution under controlled temperature. The final product is then purified.[4]

o Reaction of Hydroquinone with Methylamine: This commercially viable route involves the
reaction of hydroquinone with methylamine.[1] The mechanism begins with the oxidation of
hydroquinone to benzoquinone, which then acts as an electrophile for the nucleophilic attack
by methylamine.[4]

o Decarboxylation of N-4-hydroxyphenylglycine: This established method involves the thermal
decarboxylation of N-4-hydroxyphenylglycine at temperatures between 180-220°C to yield
Metol.[1][4]

Methylation Hydroquinone Reaction

Methyl Sulfate Hydroquinone

Methylation eaction

N-4-hydroxyphenylglycine

Thermal
Decarboxylation

p-Aminophenol

Click to download full resolution via product page
Caption: Experimental workflow for the determination of potassium dichromate using Metol.
Toxicology and Safety
Metol is classified as harmful and requires careful handling.

Table 3: Toxicological Data

Parameter Value Species

Oral LDso 565 mg/kg [4] Mouse
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Health Hazards:

o Harmful if swallowed. [2][8][11]* May cause an allergic skin reaction (sensitization). [2][8]
[11]Metol is a known cause of contact dermatitis in photographers. [9]* May cause damage
to organs through prolonged or repeated exposure. [2][8][11]* Symptoms of exposure may
include irritation of the eyes and skin, nausea, weakness, cyanosis, vertigo, and headache.

[2] Environmental Hazards:
¢ \ery toxic to aquatic life with long-lasting effects. [2][8][11] Safety Precautions:

* Wear protective gloves, eye protection, and suitable protective clothing. [8]* Use in a well-
ventilated area and avoid breathing dust. [8][12]* Store in a cool, dry place away from direct
sunlight, air, and moisture. [5][11] Hazard Communication Pathway

Metol (CAS 55-55-0)

Identified Hazards

Harmful if Swallowed Organ Damage (Repeated Exposure) Very Toxic to Aquatic Life

Personal Protective Equipment (PPE)

Safety Goggles Protective Gloves Respiratory Protection Protective Clothing

Click to download full resolution via product page

Caption: Hazard identification and corresponding recommended personal protective equipment
for Metol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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